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Compound of Interest

Compound Name: MCC950

Cat. No.: B1663521

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of MCC950, a potent and selective NLRP3 inflammasome inhibitor. While some
sources classify MCC950 as non-hazardous, a cautious approach is recommended due to the
limited availability of definitive disposal protocols.[1][2] Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with local, state, and federal regulations.

Key Safety and Handling Information

Before proceeding with disposal, it is crucial to be aware of the safety information gathered
from various Safety Data Sheets (SDS).
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Parameter Information Source

o Not classified as a hazardous AbMole BioScience[1],
Hazard Classification _ _
substance or mixture. Cayman Chemical Co.[2]

Should be considered
hazardous until further Cayman Chemical[3]

information becomes available.

) ) Use full personal protective
Personal Protective Equipment

equipment. Avoid breathing AbMole BioScience[1]
(PPE)

vapors, mist, dust or gas.

In case of inhalation, skin
contact, eye contact, or

First Aid Measures ingestion, follow standard first AbMole BioScience[1]
aid procedures and seek

medical attention.

Use water spray, dry chemical,
Fire Fighting Measures foam, and carbon dioxide fire AbMole BioScience[1]

extinguisher.

Use full PPE, ensure adequate
ventilation, and prevent further
) leakage. Absorb solutions with S
Accidental Release S ] AbMole BioScience[1]
liquid-binding material and
decontaminate surfaces with

alcohol.

Step-by-Step Disposal Procedures

The appropriate disposal method for MCC950 depends on its form (solid or in solution) and the
quantity to be discarded. The following procedures are based on general best practices for
laboratory chemical waste management.

For Solid (Unused or Expired) MCC950:

o Hazard Assessment: Although some SDSs state that MCC950 is not hazardous, it is prudent
to handle it as a chemical waste. Do not dispose of solid MCC950 in the regular trash.
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» Packaging:
o Ensure the MCC950 is in its original, clearly labeled container if possible.

o If the original container is not available, use a new, clean, and compatible container. Label
the container clearly with "MCC950" and any known hazard information.

o Make sure the container is securely sealed.
» Waste Collection:

o Store the packaged solid waste in a designated chemical waste accumulation area within
the laboratory.

o Contact your institution's EHS department to arrange for pickup and disposal as chemical
waste.

For MCC950 Solutions (e.g., in DMSO or aqueous
buffers):

e Solvent Hazard: The disposal procedure for MCC950 solutions is primarily dictated by the
hazards of the solvent used.

o Solutions in Organic Solvents (e.g., DMSO, ethanol, DMF): These solutions should be
treated as flammable and/or toxic waste.

Collect the waste solution in a designated, properly labeled solvent waste container.

Ensure the waste container is compatible with the solvent.

Do not mix incompatible waste streams.

Arrange for disposal through your institution's hazardous waste program.

o Aqueous Solutions: The disposal of aqueous solutions of MCC950 requires careful
consideration.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1663521?utm_src=pdf-body
https://www.benchchem.com/product/b1663521?utm_src=pdf-body
https://www.benchchem.com/product/b1663521?utm_src=pdf-body
https://www.benchchem.com/product/b1663521?utm_src=pdf-body
https://www.benchchem.com/product/b1663521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Consult Local Regulations: Before considering drain disposal, you must consult your
institution's EHS guidelines and local wastewater regulations. Many institutions prohibit
the drain disposal of any laboratory chemicals, regardless of their perceived hazard.

» |f Drain Disposal is Permitted (with EHS approval):
» Ensure the concentration of MCC950 is very low.

» Flush the drain with copious amounts of water (at least 100-fold excess) before,
during, and after disposal to ensure adequate dilution.

» |f Drain Disposal is Prohibited:
» Collect the agueous waste in a designated, labeled container.
= Arrange for pickup and disposal through your institution's chemical waste program.
For Contaminated Labware (e.g., pipette tips, tubes,

gloves):
e Solid Waste:

o Dispose of grossly contaminated solid labware (e.g., visible powder) as chemical waste.
Place these items in a sealed, labeled bag or container for collection by EHS.

o For items with minimal residual contamination, follow your institution's guidelines for
chemically contaminated solid waste.

e Glassware:
o Decontaminate glassware by rinsing with a suitable solvent (e.g., ethanol or acetone).
o Collect the rinsate as hazardous waste.

o After decontamination, the glassware can typically be washed and reused or disposed of
as regular broken glass.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
MCC950.
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Caption: Decision workflow for the proper disposal of MCC950 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of MCC950: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663521#mcc950-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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